LogP Differentiation in QSAR Space
The computed LogP (XLogP3-AA) for 2-Cyclopentyl-2-methoxypropan-1-amine is 1.2, which is significantly lower than that of 2-cyclohexyl-2-methoxypropan-1-amine (predicted LogP ~1.7, 0.5 log unit increase due to the six-membered ring [1]). This positions the target compound in a distinct lipophilicity space compared to its cyclohexyl analog, a critical differentiator for CNS drug design where LogP is a key parameter [2].
| Evidence Dimension | Predicted Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | 1.2 |
| Comparator Or Baseline | 2-Cyclohexyl-2-methoxypropan-1-amine: Predicted LogP ~1.7 (inferred from +0.5 LogP contribution for a CH2 group on cycloalkane). |
| Quantified Difference | Δ LogP = -0.5 |
| Conditions | Computed property using XLogP3 algorithm in PubChem [2]. |
Why This Matters
A lower LogP indicates better aqueous solubility, which is a key differentiator for in vitro assay preparations and early-stage drug development where solubility often correlates with superior developability profiles.
- [1] PubChem. Compound Summary for CID 216662 (Cyclohexane). Calculated properties. National Center for Biotechnology Information (2025). View Source
- [2] PubChem. Compound Summary for CID 66071748, 2-Cyclopentyl-2-methoxypropan-1-amine. National Center for Biotechnology Information (2025). View Source
